Cas no 42942-19-8 (Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-o Xo-3-octen-3-olate])

• Product Name: Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-o Xo-3-octen-3-olate]
• CAS No: 42942-19-8
• MF: C₃₀H₃₀F₂₁O₆Pr
• MW: 1026.4297375679
• CID: 1515366
• PubChem ID: 167686
• Update Time: 2025-06-13

Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-o Xo-3-octen-3-olate] Chemical and Physical Properties

Names and Identifiers

• Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-o Xo-3-octen-3-olate]
• PRASEODYMIUM-FOD-D9
• TRIS(6,6,7,7,8,8,8-HEPTAFLUORO-2,2-DI(METHYL-D3)-3,5-OCTANEDION-1,1,1-D3-ATO)PRASEODYMIUM(III)
• tris[6,6,7,7,8,8,8-heptafluoro-2,2-di[(2H3)Methyl](1,1,1-2H3)octane-3,5-dionato-O,O']praseodyMiuM
• 42942-19-8
• DTXSID20897297
• praseodymium(3+) tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-dioxooctan-4-ide)
• JHUCEXUSLCUXKC-UHFFFAOYSA-N
• CID 73995025
• Tris(perfluorobutanoylpivaloylmethano)praseodymium

• MDL： MFCD00036118
• Inchi： 1S/3C10H11F7O2.Pr/c3*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h3*4,18H,1-3H3;/q;;;+3/p-3
• InChI Key： GZFHBLZCACQJBL-UHFFFAOYSA-K
• SMILES： [Pr+3].FC(C(C(F)(F)F)(F)F)(C(C=C(C(C)(C)C)[O-])=O)F.FC(C(C(F)(F)F)(F)F)(C(C=C(C(C)(C)C)[O-])=O)F.FC(C(C(F)(F)F)(F)F)(C(C=C(C(C)(C)C)[O-])=O)F

Computed Properties

• Exact Mass: 1026.07836g/mol
• Monoisotopic Mass: 1026.07836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 58
• Rotatable Bond Count: 15
• Complexity: 388
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Sensitiveness: Hygroscopic

Additional information on Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-o Xo-3-octen-3-olate]

Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oXo-3-octen-3-olate]: A Comprehensive Overview

Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oXo-3-octen-3-olate], with the CAS number 42942-19-8, represents a fascinating compound in the realm of advanced inorganic chemistry and materials science. This rare earth metal complex has garnered significant attention due to its unique structural and functional properties. The compound's intricate molecular architecture, featuring a praseodymium(III) center coordinated to three bidentate ligands derived from a highly fluorinated and substituted octenone derivative, makes it a subject of intense research interest.

The central praseodymium(III) ion in Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oXo-3-octen-3-olate] is coordinated by three equivalent ligands. These ligands are based on the [(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oXo-3-octen-3-olate] chelating unit. The presence of multiple fluorine atoms and the highly conjugated system contribute to the compound's remarkable stability and reactivity. This stability is particularly noteworthy in the context of rare earth metal complexes.

Recent advancements in the field of luminescent materials have highlighted the potential of Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oXo-3-octen-3-olate] as an efficient phosphor. The compound exhibits strong luminescence properties due to the efficient energy transfer from the ligands to the praseodymium(III) center. This characteristic makes it a promising candidate for applications in solid-state lighting and display technologies. The high thermal stability of the complex further enhances its suitability for these applications.

The synthesis of Praseodymium Tris[(3z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oXo-3-octen-3-olate] involves a multi-step process that requires precise control over reaction conditions. The use of highly fluorinated ligands introduces challenges in terms of reactivity and solubility. However， recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels. These advancements are crucial for ensuring that the compound can be reliably produced for both research and commercial applications.

The unique electronic structure of Praseodymium Tris[(3z)-6， 6， 7， 7， 8， 8， 8-heptafluoro - 2， 2 - dimethyl - 5 - oXo - 3 - octen - 3 - olate] also makes it an attractive material for studying magnetic properties. Rare earth metal complexes often exhibit interesting magnetic behaviors due to their complex electron configurations. The high spin-orbit coupling in praseodymium(III) ions can lead to a variety of magnetic phenomena such as single-molecule magnets and multiferroic behavior. Research into these properties could lead to new insights into fundamental physical processes and potential applications in data storage and spintronics.

In addition to its luminescent and magnetic properties， Praseodymium Tris[(3z) - 6,6,7,7,8,8,8-heptafluoro-]2,2-dimethyl--5--oXo--3--octen->ola] has potential applications in catalysis as well. The compound's ability to activate small molecules through coordination chemistry could make it useful as a catalyst or co-catalyst in various organic transformations. For instance， it might be employed in polymerization reactions or as a catalyst for cross-coupling reactions that are essential for constructing complex organic molecules.

The environmental impact of using Praseodymium Tris[(heptafluoro) - (dimethyl) - () - ()] is also an important consideration. While rare earth metals are not classified as hazardous materials， their extraction and processing can have environmental consequences if not managed properly. Research is ongoing into more sustainable methods for synthesizing these complexes that minimize waste and reduce energy consumption. These efforts are crucial for ensuring that the benefits of rare earth metal complexes can be realized without compromising environmental integrity.

In conclusion， Praseodymium Tris[(heptafluoro) - (dimethyl) - () - ()], with CAS number 42942 - 19 - 8, is a versatile and intriguing compound with numerous potential applications across various fields。 Its unique structural features contribute to its remarkable properties， making it a valuable material for research and development。 As our understanding of its characteristics continues to grow， so too will its utility in cutting-edge technologies.